Hydron;phosphate

Specification

• Description: Phosphoric acid, also known as phosphate or [po(OH)3], belongs to the class of inorganic compounds known as non-metal phosphates. These are inorganic non-metallic compounds containing a phosphate as its largest oxoanion. Phosphoric acid has been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, phosphoric acid is primarily located in the cytoplasm. Phosphoric acid exists in all eukaryotes, ranging from yeast to humans. In humans, phosphoric acid is involved in the glutamate metabolism pathway, the glutathione metabolism pathway, the glycerol phosphate shuttle pathway, and the purine metabolism pathway. Phosphoric acid is also involved in several metabolic disorders, some of which include the hypophosphatasia pathway, the leigh syndrome pathway, creatine deficiency, guanidinoacetate methyltransferase deficiency, and L-arginine:glycine amidinotransferase deficiency. Phosphoric acid is a potentially toxic compound.
• CAS No.: 124046-04-4
• Molecular Formula: H3PO4; H3O4P; H3PO4; H3O4P
• Molecular Weight: 97.995 g/mol
• IUPAC Name: hydron;phosphate
• Standard InChI: InChI=1S/H3O4P/c1-5(2,3)4/h(H3,1,2,3,4)
• Standard InChI Key: NBIIXXVUZAFLBC-UHFFFAOYSA-N
• Impurities: THE FOLLOWING CHEMICALS APPEAR AS IMPURITIES IN WET-PROCESS ACID-MERCHANT GRADE, PURIFIED WET-PROCESS ACID TECHNICAL GRADE, AND THERMAL ACID-TECHNICAL GRADE, RESPECTIVELY: CALCIUM MONOXIDE-0.06%, 0.005%, 0.01%; FLUORIDE-0.8%, 0.08%, <0.0001%; ALUMINUM OXIDE-1.7%, 0.01%, 0.0003%; IRON OXIDE-1.23%, 0.007%, 0.004%; MAGNESIUM OXIDE-0.58%, 0.003%, 0.0002%; POTASSIUM OXIDE-0.01%, 0%, 0.0007%; SODIUM OXIDE-0.12%, 0.0025%; SILICON DIOXIDE-0.07%, 0.1%, 0.0015%; AND SULFATE-2.2%, 0.2%, >0.002%
• SMILES: [H+].[H+].[H+].[O-]P(=O)([O-])[O-]
• Canonical SMILES: [H+].[H+].[H+].[O-]P(=O)([O-])[O-]
• Boiling Point: greater than 266 °F at 760 mm Hg (USCG, 1999); 1022 °F at 760 mm Hg (USCG, 1999); 407 °C; 415°F
• Colorform: Viscous liq @ room temp; fluid @ 60 °C; solidifies to a glass @ low temp; Clear, colorless liquid; At room temperature, condensed phosphoric acids appear oily at 72-82 wt % P2O5; viscous and gummy at 82-90 wt % P2O5; and a mixture of glassy and crystalline material at 90 wt % P2O5.; Unstable orthorhombic crystals or clear syrupy liquid; Colorless, sparkling liquid or transparent, crystalline solid, depending on concentration and temperature. At 20 °C the 50% and 75% strengths are mobile liquids, the 85% is of syrupy consistency; the 100% acid is in the form of crystals.; Colorless viscous liquid; Thick, colorless crystalline solid [Note: Often used in an aqueous solution]
• Melting Point: 108 °F (NIOSH, 2016); 100 °F (USCG, 1999); Mp 42.3 °; 42.4 °C; 42.35°C; 42 °C; 108°F